Cas no 443329-42-8 (N-(2-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-42-8
• Molecular Formula: C₁₄H₁₃N₃O₃S
• Molecular Weight: 303.336321592331
• CID: 6614017
• PubChem ID: 3241956

N-(2-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Properties

Names and Identifiers

• N-(2-methoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2-methoxyphenyl)-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0550-0072
• HMS2330D20
• CHEMBL1414375
• N-(2-methoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2-methoxyphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SMR000021592
• SR-01000544064
• EU-0053935
• Z56691780
• AKOS001364514
• SR-01000544064-1
• AB00406923-03
• Oprea1_388015
• MLS000086070
• N-(2-methoxyphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 443329-42-8

• InChIKey： KMUZETXBCAOLCI-UHFFFAOYSA-N
• Inchi： 1S/C14H13N3O3S/c1-20-11-5-3-2-4-10(11)16-12(18)9-8-15-14-17(13(9)19)6-7-21-14/h2-5,8H,6-7H2,1H3,(H,16,18)
• SMILES： S1C2=NC=C(C(NC3C=CC=CC=3OC)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 303.06776246g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 303.06776246g/mol
• Heavy Atom Count: 21
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides